Cas no 1270512-91-8 (7-(azetidin-2-yl)-1H-indole)

• Product Name: 7-(azetidin-2-yl)-1H-indole
• CAS No: 1270512-91-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 6090197
• PubChem ID: 55283299
• Update Time: 2024-01-15

7-(azetidin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-(azetidin-2-yl)-1H-indole
• AKOS006345638
• EN300-1858679
• 1270512-91-8

• Inchi： 1S/C11H12N2/c1-2-8-4-6-13-11(8)9(3-1)10-5-7-12-10/h1-4,6,10,12-13H,5,7H2
• InChI Key： OYLMYVASKZQNPS-UHFFFAOYSA-N
• SMILES： N1CCC1C1C=CC=C2C=CNC=12

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines